Cas no 62003-85-4 (Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-)
62003-85-4 structure
Product Name:Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-
CAS No:62003-85-4
MF:C13H25NO4
MW:259.341904401779
CID:1632629
Update Time:2024-08-30
Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-
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- Inchi: 1S/C13H25NO4/c1-9(2)8-10(6-7-11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)
- InChI Key: ILHMTULQPDRVLS-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCC(NC(OC(C)(C)C)=O)CC(C)C
Computed Properties
- Exact Mass: 259.17845
- Monoisotopic Mass: 259.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6A^2
Experimental Properties
- Density: 1.033±0.06 g/cm3(Predicted)
- Boiling Point: 396.6±25.0 °C(Predicted)
- PSA: 75.63
- pka: 4?+-.0.10(Predicted)
Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
62003-85-4 (Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-) Related Products
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